2-(2-Amino-5-(4-methoxyphenoxy)-6-methylpyrimidin-4-yl)-5-(benzyloxy)phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-Amino-5-(4-methoxyphenoxy)-6-methylpyrimidin-4-yl)-5-(benzyloxy)phenol is a useful research compound. Its molecular formula is C25H23N3O4 and its molecular weight is 429.476. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Catalytic Applications : Hazra et al. (2015) explored the use of related Schiff base compounds in catalysis. They investigated their role as catalysts in the oxidation of alcohols, demonstrating their efficiency and selectivity in these reactions. This research suggests potential applications of related compounds in chemical synthesis and industrial processes (Hazra, Martins, Silva, & Pombeiro, 2015).
Chemosensors for pH : Dhawa et al. (2020) developed compounds as fluorescent chemosensors for pH, which could be used to distinguish between normal cells and cancer cells. This application is significant in medical diagnostics and research, indicating the potential of similar compounds in creating sensitive and specific biological sensors (Dhawa, Hazra, Barma, Pal, Karmakar, & Roy, 2020).
Inhibitors and Antioxidants : La Motta et al. (2007) studied derivatives related to the compound as aldose reductase inhibitors, exhibiting significant antioxidant properties. This research is relevant in the context of managing oxidative stress and related diseases (La Motta, Sartini, Mugnaini, Simorini, Taliani, Salerno, Marini, Da Settimo, Lavecchia, Novellino, Cantore, Failli, & Ciuffi, 2007).
Hydrogen Bonding Studies : Glidewell et al. (2003) investigated the hydrogen bonding in compounds similar to the one . Their work contributes to understanding the molecular interactions and structural aspects of such compounds, which is crucial in the design of new materials and drugs (Glidewell, Low, Melguizo, & Quesada, 2003).
Environmental Applications : Bisaillon et al. (1993) studied the transformation of phenolic compounds under methanogenic conditions, which can have implications in environmental chemistry and bioremediation. Research like this helps in understanding how similar compounds behave in natural processes and can be leveraged for environmental applications (Bisaillon, Lépine, Beaudet, & Sylvestre, 1993).
Properties
IUPAC Name |
2-[2-amino-5-(4-methoxyphenoxy)-6-methylpyrimidin-4-yl]-5-phenylmethoxyphenol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N3O4/c1-16-24(32-19-10-8-18(30-2)9-11-19)23(28-25(26)27-16)21-13-12-20(14-22(21)29)31-15-17-6-4-3-5-7-17/h3-14,29H,15H2,1-2H3,(H2,26,27,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZDIDEYNVACCCN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=N1)N)C2=C(C=C(C=C2)OCC3=CC=CC=C3)O)OC4=CC=C(C=C4)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.